3-Hydroxy-alpha-(5-phenyl-3-isoxazolyl)-1-piperidineethanol

• CAS No.: 55578-70-6
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 1-[2-hydroxy-2-(5-phenyl-1,2-oxazol-3-yl)ethyl]piperidin-3-ol
• InChI: InChI=1S/C16H20N2O3/c19-13-7-4-8-18(10-13)11-15(20)14-9-16(21-17-14)12-5-2-1-3-6-12/h1-3,5-6,9,13,15,19-20H,4,7-8,10-11H2
• InChI Key: HEERSSQDYHGIOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC(C2=NOC(=C2)C3=CC=CC=C3)O)O

Description

3-Hydroxy-alpha-(5-phenyl-3-isoxazolyl)-1-piperidineethanol is a useful research compound. Its molecular formula is C16H20N2O3 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(1,2-epoxyethyl)-5-phenylisoxazole (1.05 g) and 3-hydroxypiperidine (1.13 g) is heated at 70°C for 20 minutes and then chromatographed on silica gel to give 3-[1-hydroxy-2-(3-hydroxypiperidino)ethyl]-5-phenylisoxazole (1.25 g). To a suspension of the compound in water (6.5 ml) is added 60% perchloric acid (516 ml), the precipitate is collected by filtration, and recrystallized from a mixture of 99% ethanol (2 ml) and ethyl acetate (8 ml) to give the perchlorate which melts at 151°-153°C. The perchlorate is suspended in aqueous sodium hydroxide solution and extracted with methylene chloride. After being dried with sodium sulfate, the extract is evaporated to give 3-[1-hydroxy-2-(3-hydroxypiperidino) ethyl]-5-phenylisoxazole (544 mg). Recrystallization from a mixture of ethyl acetate and hexane gives colorless prisms (388 mg) melting at 94°-96°C.